Cas no 2641216-88-6 (potassium (2,3-difluoro-6-hydroxyphenyl)trifluoroboranuide)

• Product Name: potassium (2,3-difluoro-6-hydroxyphenyl)trifluoroboranuide
• CAS No: 2641216-88-6
• MF: C₆H₃BF₅KO
• MW: 235.988740205765
• MDL: MFCD09993462
• CID: 5611551
• PubChem ID: 162342526
• Update Time: 2025-06-23

potassium (2,3-difluoro-6-hydroxyphenyl)trifluoroboranuide Chemical and Physical Properties

Names and Identifiers

• 2641216-88-6
• POTASSIUM TRIFLUORO(2,3-DIFLUORO-6-HYDROXYPHENYL)BORATE
• EN300-8681510
• potassium (2,3-difluoro-6-hydroxyphenyl)trifluoroboranuide
• AT30449

• MDL： MFCD09993462
• Inchi： 1S/C6H3BF5O.K/c8-3-1-2-4(13)5(6(3)9)7(10,11)12;/h1-2,13H;/q-1;+1
• InChI Key： ZRCKVZZNAZNNAV-UHFFFAOYSA-N
• SMILES： [K+].F[B-](C1C(=C(C=CC=1O)F)F)(F)F

Computed Properties

• Exact Mass: 235.9834172g/mol
• Monoisotopic Mass: 235.9834172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 190
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2Ų

Additional information on potassium (2,3-difluoro-6-hydroxyphenyl)trifluoroboranuide

Potassium (2,3-Difluoro-6-Hydroxyphenyl)Trifluoroboranuide: A Comprehensive Overview

Potassium (2,3-difluoro-6-hydroxyphenyl)trifluoroboranuide is a highly specialized chemical compound with the CAS number 2641216-88-6. This compound has garnered significant attention in the fields of organic synthesis and materials science due to its unique structural properties and potential applications. The molecule consists of a trifluoroborate anion coordinated with a potassium cation, making it a versatile reagent in various chemical reactions.

The trifluoroborate moiety in this compound plays a crucial role in its reactivity and stability. Recent studies have highlighted its ability to act as a Lewis acid, facilitating nucleophilic substitutions and other transformations in organic chemistry. The presence of fluorine atoms at the 2 and 3 positions of the phenyl ring introduces electronic effects that enhance the compound's catalytic activity. Additionally, the hydroxyl group at the 6 position contributes to its solubility and compatibility with polar solvents.

One of the most promising applications of potassium (2,3-difluoro-6-hydroxyphenyl)trifluoroboranuide is in the synthesis of advanced materials, such as organic semiconductors and optoelectronic devices. Researchers have demonstrated that this compound can serve as a precursor for generating highly conductive polymers, which are essential for next-generation electronic devices. Its ability to undergo controlled polymerization under mild conditions makes it an attractive candidate for industrial-scale production.

Another area where this compound has shown remarkable potential is in pharmaceutical chemistry. The trifluoroborate group is known to exhibit bioactivity, and recent experiments have indicated that derivatives of this compound may possess anti-inflammatory and antiviral properties. Collaborative efforts between chemists and biologists are currently underway to explore its therapeutic applications further.

The synthesis of potassium (2,3-difluoro-6-hydroxyphenyl)trifluoroboranuide involves a multi-step process that combines fluorination and coordination chemistry techniques. The use of fluorine-based reagents ensures high purity and stability of the final product. Advanced spectroscopic methods, including NMR and IR spectroscopy, have been employed to confirm the structure and purity of the compound.

In terms of safety considerations, while potassium (2,3-difluoro-6-hydroxyphenyl)trifluoroboranuide is not classified as a hazardous material under current regulations, proper handling procedures are recommended due to its chemical reactivity. Storage in inert atmospheres and controlled environments is advised to maintain its stability over extended periods.

Looking ahead, the demand for potassium (2,3-difluoro-6-hydroxyphenyl)trifluoroboranuide is expected to grow as researchers continue to uncover new applications across diverse industries. Its unique combination of electronic properties and structural versatility positions it as a key player in the development of innovative materials and therapies.